2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one 2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one Creatinine-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of creatinine by GC- or LC-mass spectrometry. Creatinine is synthesized in kidney, liver, and pancreas and transported in blood to muscle and brain where it is phosphorylated to phosphocreatine. Some free creatine in muscle is converted to creatinine. The amount of creatinine produced is proportional to muscle mass. In the absence of renal disease, the excretion rate of creatinine in humans is relatively constant. Thus, urinary creatinine is commonly used as a key benchmark for the normalization of a variety of urinary biomarkers. Serum creatinine levels are a useful indicator of renal function. Abnormal creatinine levels have been implicated in diabetes and in cardiovascular and circulatory diseases.
Brand Name: Vulcanchem
CAS No.: 143827-20-7
VCID: VC0020915
InChI: InChI=1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1D3
SMILES: CN1CC(=O)N=C1N
Molecular Formula: C4H7N3O
Molecular Weight: 116.14 g/mol

2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one

CAS No.: 143827-20-7

Reference Standards

VCID: VC0020915

Molecular Formula: C4H7N3O

Molecular Weight: 116.14 g/mol

2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one - 143827-20-7

CAS No. 143827-20-7
Product Name 2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one
Molecular Formula C4H7N3O
Molecular Weight 116.14 g/mol
IUPAC Name 2-amino-3-(trideuteriomethyl)-4H-imidazol-5-one
Standard InChI InChI=1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1D3
Standard InChIKey DDRJAANPRJIHGJ-FIBGUPNXSA-N
Isomeric SMILES [2H]C([2H])([2H])N1CC(=O)N=C1N
SMILES CN1CC(=O)N=C1N
Canonical SMILES CN1CC(=O)N=C1N
Appearance Assay:≥98% deuterated forms (d1-d3)A crystalline solid
Description Creatinine-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of creatinine by GC- or LC-mass spectrometry. Creatinine is synthesized in kidney, liver, and pancreas and transported in blood to muscle and brain where it is phosphorylated to phosphocreatine. Some free creatine in muscle is converted to creatinine. The amount of creatinine produced is proportional to muscle mass. In the absence of renal disease, the excretion rate of creatinine in humans is relatively constant. Thus, urinary creatinine is commonly used as a key benchmark for the normalization of a variety of urinary biomarkers. Serum creatinine levels are a useful indicator of renal function. Abnormal creatinine levels have been implicated in diabetes and in cardiovascular and circulatory diseases.
Synonyms 2-Amino-1,5-dihydro-1-(methyl-d3)-4H-imidazol-4-one; 1-(Methyl-d3)glycocyamidine; 1-(Methyl-d3)hydantoin-2-imide; 2-Amino-1-(methyl-d3)-1,5-dihydroimidazol-4-one; 2-Amino-1-(methyl-d3)imidazolin-4-one; NSC 13123-d3; TEGO Cosmo C 250-d3;
PubChem Compound 12205443
Last Modified Nov 11 2021
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